2-(2-Phenylimidazole-1-carbonyl)benzoic acid

• IUPAC Name: 2-(2-phenylimidazole-1-carbonyl)benzoic acid
• InChI: InChI=1S/C17H12N2O3/c20-16(13-8-4-5-9-14(13)17(21)22)19-11-10-18-15(19)12-6-2-1-3-7-12/h1-11H,(H,21,22)
• InChI Key: CGERIIAODKVBAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=CN2C(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C17H12N2O3
• DSSTOX Substance ID: DTXSID50356741
• Molecular Weight: 292.29 g/mol
• CAS RN: 302602-94-4

Description

2-(2-Phenylimidazole-1-carbonyl)benzoic acid, also known as 2-PICBA, is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound is an aromatic heterocyclic carboxylic acid that has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• The synthesis of benzimidazoles, including compounds related to 2-(2-Phenylimidazole-1-carbonyl)benzoic acid, has been explored in high-temperature water to achieve yields comparable to or better than those in conventional media. This approach highlights the solvent properties of high-temperature water in optimizing the synthesis process (Dudd et al., 2003).
• A practical method for selective acylation of primary hydroxy groups catalyzed by N-methyl-2-phenylimidazole showcases the utility of imidazole derivatives in organic synthesis, particularly in the selective modification of alcohol functional groups (Ibe et al., 2014).

Biological Activities and Applications

• New SbIII carboxylates derived from the ring opening of phthalic anhydride, including derivatives related to 2-(2-Phenylimidazole-1-carbonyl)benzoic acid, have shown promising in vitro anti-leishmanial and anti-fungal activities. These findings suggest potential applications in developing treatments for leishmaniasis and fungal infections (Khan et al., 2011).
• The synthesis and characterization of benzimidazole-based Schiff base copper(II) complexes, which include structural motifs related to 2-(2-Phenylimidazole-1-carbonyl)benzoic acid, have been investigated for their DNA binding, cellular DNA lesion, and cytotoxicity. These complexes show substantial in vitro cytotoxic effects against various human cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Paul et al., 2015).